2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole

• IUPAC Name: 2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]oxy-1,3,4-thiadiazole
• InChI: InChI=1S/C15H17N3O5S2/c19-25(20,12-1-2-13-14(9-12)22-8-7-21-13)18-5-3-11(4-6-18)23-15-17-16-10-24-15/h1-2,9-11H,3-8H2
• InChI Key: VTZPCMNJZXUIRR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NN=CS2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C15H17N3O5S2
• Molecular Weight: 383.4 g/mol

Description

2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C15H17N3O5S2 and its molecular weight is 383.44. The purity is usually 95%.
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Scientific Research Applications

Sulphur-Nitrogen Heterocycles Synthesis

The use of piperidine-1-sulphenyl chloride as a sulphur-transfer reagent has been explored in the synthesis of various sulphur–nitrogen heterocycles, including thiadiazoles and thiadiazine derivatives. Such compounds have potential applications in medicinal chemistry due to their diverse biological activities (Bryce, 1984).

Anticancer Activity of Novel Derivatives

A variety of novel derivatives, including thiophenes and thiazoles with a biologically active sulfone moiety, have been synthesized and evaluated for their in-vitro anticancer activity against human breast cancer cell lines. Some of these compounds exhibited better activity than standard drugs, indicating the potential of sulfone-containing heterocyclic compounds in anticancer drug development (Al-Said et al., 2011).

Carbonic Anhydrase Inhibition

The inhibition of human carbonic anhydrase isozymes by sulfonamides incorporating various heterocyclic moieties, including thiadiazoles, has been investigated. These inhibitors show promise in the development of therapeutics targeting carbonic anhydrases, which are involved in various physiological and pathological processes (Alafeefy et al., 2015).

Microbiological Activity of Heterocyclic Compounds

The synthesis and evaluation of novel heterocyclic compounds, including oxadiazoles and thiadiazoles, have shown significant microbiological activity. These findings support the continued exploration of such compounds for their potential use in antibacterial and antifungal applications (Daci-Ajvazi et al., 2011).